Cas no 116295-72-8 (2,6-Diaminopurine Hemisulfate Hydrate)

• Product Name: 2,6-Diaminopurine Hemisulfate Hydrate
• CAS No: 116295-72-8
• MF: C₁₀H₁₆N₁₂O₅S
• MW: 416.376437187195
• CID: 63212
• PubChem ID: 517409
• Update Time: 2025-10-23

2,6-Diaminopurine Hemisulfate Hydrate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminopurine hemisulfate hemihydrate
• 1H-Purine-2,6-diamine sulfate (2:1) monohydrate
• 7H-purine-2,6-diamine,sulfuric acid,hydrate
• 2,6-Diaminopurine hemisulfate salt hydrate
• Purine,2,6-diamino-,sulfate,hydrate
• 2,6-Diaminopurine hemisulfate hydrate
• Sulfuric acid--7H-purine-2,6-diamine--water (1/2/1)
• 7H-purine-2,6-diamine;sulfuric acid;hydrate
• AKOS015899527
• 116295-72-8
• DTXSID50333698
• 1H-Purine-2,6-diamine sulfate (2
• Purine, 2,6-diamino-, sulfate, hydrate
• 2,6-Diaminopurine Hemisulfate Hydrate

• Inchi： 1S/2C5H6N6.H2O4S.H2O/c2*6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4;/h2*1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4);1H2
• InChI Key： QHCSVCLBFWLFTE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O.N1C=NC2=C1C(N)=NC(N)=N2.N1C=NC2=C1C(N)=NC(N)=N2

Computed Properties

• Exact Mass: 266.04300
• Monoisotopic Mass: 416.10873283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 297Ų

Experimental Properties

• PSA: 198.71000
• LogP: 1.04340

Additional information on 2,6-Diaminopurine Hemisulfate Hydrate

2,6-Diaminopurine Hemisulfate Hydrate: A Comprehensive Overview

2,6-Diaminopurine Hemisulfate Hydrate, with the CAS registry number 116295-72-8, is a compound of significant interest in the fields of chemistry and pharmacology. This compound, also referred to as purine diamine hydrate, has garnered attention due to its unique chemical properties and potential applications in drug development. Recent studies have highlighted its role in nucleic acid research and its potential as a building block for advanced therapeutic agents.

The molecular structure of 2,6-Diaminopurine Hemisulfate Hydrate consists of a purine ring with two amino groups at the 2 and 6 positions. This configuration imparts the compound with distinctive reactivity and selectivity in various biochemical reactions. The hemisulfate form of the compound is particularly stable under physiological conditions, making it suitable for use in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-Diaminopurine Hemisulfate Hydrate. Researchers have employed novel catalytic methods to optimize the yield and purity of this compound. These methods include the use of transition metal catalysts and microwave-assisted synthesis, which have significantly reduced reaction times while maintaining high product quality.

In terms of applications, 2,6-Diaminopurine Hemisulfate Hydrate has been extensively studied for its role in nucleic acid chemistry. It serves as a precursor for the synthesis of modified nucleotides, which are crucial for studying DNA replication and repair mechanisms. Recent studies have demonstrated its utility in the development of next-generation sequencing technologies, where modified nucleotides are essential for achieving high accuracy and sensitivity.

Beyond nucleic acid research, this compound has shown promise in drug discovery efforts. Its ability to modulate cellular signaling pathways makes it a valuable tool in the development of anti-cancer agents. Researchers have explored its potential as an inhibitor of specific kinases involved in tumor progression, with encouraging results from preclinical studies.

The stability and solubility properties of 2,6-Diaminopurine Hemisulfate Hydrate make it an ideal candidate for formulation into pharmaceutical products. Its compatibility with various drug delivery systems has been investigated, with particular focus on its application in targeted drug delivery platforms. These include lipid nanoparticles and polymeric micelles, which enhance the bioavailability and efficacy of therapeutic agents.

In conclusion, 2,6-Diaminopurine Hemisulfate Hydrate, CAS No. 116295-72-8, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its role in nucleic acid chemistry, drug discovery, and advanced therapeutic formulations underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.